Cas no 89590-98-7 (Mogroside VI)

• Product Name: Mogroside VI
• CAS No: 89590-98-7
• Molecular Formula: C₆₆H₁₁₂O₃₄
• Molecular Weight: 1449.57510566711
• CID: 722887
• PubChem ID: 56843594

Mogroside VI Properties

Names and Identifiers

• Mogroside VI
• C66H112O34
• X1187
• (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6R)-6-[[(3S,8R,9R,10R,11R,13R,14S,17R)-17-[(2R,5R)-5-[(2S,3R,4S,5S
• Q-100881
• DA-65587
• FS-7022
• AKOS037514744
• HY-108275
• CS-0027970
• 89590-98-7

• InChIKey： LTDANPHZAHSOBN-QYTMKXBISA-N
• Inchi： 1S/C66H112O34/c1-24(9-13-37(63(4,5)88)98-61-55(100-59-53(87)47(81)41(75)31(21-70)94-59)49(83)43(77)33(96-61)23-90-57-51(85)45(79)39(73)29(19-68)92-57)25-15-16-64(6)34-12-10-26-27(66(34,8)35(71)17-65(25,64)7)11-14-36(62(26,2)3)97-60-54(99-58-52(86)46(80)40(74)30(20-69)93-58)48(82)42(76)32(95-60)22-89-56-50(84)44(78)38(72)28(18-67)91-56/h10,24-25,27-61,67-88H,9,11-23H2,1-8H3/t24-,25-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36+,37-,38-,39-,40-,41-,42-,43-,44+,45+,46+,47+,48+,49+,50-,51-,52-,53-,54-,55-,56-,57-,58+,59+,60+,61+,64+,65-,66+/m1/s1
• SMILES： C(C)(O)([C@H](O[C@@H]1O[C@H](CO[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)[C@@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)CC[C@@H](C)[C@@]1([H])CC[C@@]2([C@]1(C)C[C@@H](O)[C@]1(C)[C@]2([H])CC=C2[C@@]1([H])CC[C@H](O[C@H]1[C@H](O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@@H](O)[C@H](O)[C@@H](CO[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)O1)C2(C)C)C)C

Computed Properties

• Exact Mass: 1448.70000
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 34
• Rotatable Bond Count: 23
• Monoisotopic Mass: 1448.7035006g/mol
• Heavy Atom Count: 100
• Complexity: 2690
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 40
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 556Ų

Experimental Properties

• LogP: -7.58340
• PSA: 555.82000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: Soluble in chloroform \ dichloromethane \ ethyl acetate \dmso\ acetone, etc
• Color/Form: Powder
• Solubility: Soluble in water and dilute ethanol
• Density: No data available